3-[(4-fluorophenyl)sulfonylamino]-N-(4-methyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 3-[(4-fluorophenyl)sulfonylamino]-N-(4-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C13H14FN3O3S2/c1-9-8-21-13(16-9)17-12(18)6-7-15-22(19,20)11-4-2-10(14)3-5-11/h2-5,8,15H,6-7H2,1H3,(H,16,17,18)
• InChI Key: YXLWQUHHSFZGRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CCNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3O3S2
• Molecular Weight: 343.4 g/mol

Description

3-[(4-fluorophenyl)sulfonylamino]-N-(4-methyl-1,3-thiazol-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "compound X" and is known for its unique properties that make it a valuable tool in scientific research.

Mechanism of Action

The mechanism of action of compound X involves the inhibition of several enzymes that are involved in various cellular processes. Specifically, compound X inhibits the activity of enzymes such as carbonic anhydrases and histone deacetylases, which are involved in tumor growth and inflammation. By inhibiting these enzymes, compound X can effectively halt the growth of cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
Compound X has several biochemical and physiological effects that make it a valuable tool in scientific research. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation in the body. Additionally, compound X has been found to have low toxicity levels, making it a safe option for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the major advantages of using compound X in laboratory experiments is its low toxicity levels. This makes it a safe option for use in cell culture and animal studies. Additionally, the unique properties of compound X make it a valuable tool for studying the mechanisms of cancer growth and inflammation. However, one limitation of using compound X is its relatively high cost, which can limit its use in certain laboratory settings.

Future Directions

There are several future directions for research involving compound X. One potential area of research is the development of new cancer treatments based on the properties of this compound. Additionally, studies could focus on the use of compound X in combination with other drugs to enhance its antitumor and anti-inflammatory effects. Finally, research could also focus on the development of new synthesis methods for compound X, which could make it more widely available for use in scientific research.
Conclusion:
In conclusion, 3-[(4-fluorophenyl)sulfonylamino]-N-(4-methyl-1,3-thiazol-2-yl)propanamide is a valuable tool in scientific research due to its unique properties and potential applications in various fields. This compound has been extensively studied for its antitumor and anti-inflammatory properties and has been found to have low toxicity levels, making it a safe option for use in laboratory experiments. While there are limitations to using compound X, the future directions for research involving this compound are promising and could lead to the development of new cancer treatments and synthesis methods.

Synthesis Methods

The synthesis of compound X involves several steps, starting with the reaction of 4-fluorobenzenesulfonamide with 4-methyl-2-thiazolylamine to form the intermediate compound. The intermediate compound is then reacted with N-(tert-butoxycarbonyl)-3-aminopropanoic acid to form the final product, 3-[(4-fluorophenyl)sulfonylamino]-N-(4-methyl-1,3-thiazol-2-yl)propanamide. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting with ease.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research involving this compound is cancer treatment. Studies have shown that compound X has antitumor activity and can inhibit the growth of cancer cells in vitro. Additionally, compound X has been found to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis.